[4-(3-Chlorobenzyl)piperazin-1-yl](naphthalen-1-yl)methanone
CAS No.:
Cat. No.: VC14623854
Molecular Formula: C22H21ClN2O
Molecular Weight: 364.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C22H21ClN2O |
|---|---|
| Molecular Weight | 364.9 g/mol |
| IUPAC Name | [4-[(3-chlorophenyl)methyl]piperazin-1-yl]-naphthalen-1-ylmethanone |
| Standard InChI | InChI=1S/C22H21ClN2O/c23-19-8-3-5-17(15-19)16-24-11-13-25(14-12-24)22(26)21-10-4-7-18-6-1-2-9-20(18)21/h1-10,15H,11-14,16H2 |
| Standard InChI Key | ADYNUIIJEYEAEG-UHFFFAOYSA-N |
| Canonical SMILES | C1CN(CCN1CC2=CC(=CC=C2)Cl)C(=O)C3=CC=CC4=CC=CC=C43 |
Introduction
Molecular Formula and Weight
The molecular formula for 4-(3-Chlorobenzyl)piperazin-1-ylmethanone can be deduced as C24H22ClN2O, considering the components involved:
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Piperazine ring: C4H10N2
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3-Chlorobenzyl group: C7H6Cl
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Naphthalen-1-yl group: C10H7
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Methanone (carbonyl) group: CO
Thus, the molecular weight would be approximately 394.9 g/mol.
Synthesis and Chemical Reactions
The synthesis of 4-(3-Chlorobenzyl)piperazin-1-ylmethanone would likely involve a multi-step process, including:
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Preparation of the 3-Chlorobenzylpiperazine: This involves reacting piperazine with a 3-chlorobenzyl halide.
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Coupling with Naphthalen-1-yl Group: This could involve a Friedel-Crafts acylation or a similar reaction to attach the naphthalene moiety to the piperazine derivative.
Data Table: Comparison of Related Compounds
| Compound | Molecular Formula | Molecular Weight (g/mol) | PubChem CID |
|---|---|---|---|
| 4-(3-Chlorobenzyl)piperazin-1-ylmethanone | C17H18ClN3O | 315.8 | 828756 |
| 4-(3-Chlorobenzyl)piperazin-1-ylmethanone | C19H21ClN2O | 328.8 | 8623917 |
| 4-(3-Chlorobenzyl)piperazin-1-ylmethanone | C24H22ClN2O | Approx. 394.9 | - |
Given the lack of specific data on 4-(3-Chlorobenzyl)piperazin-1-ylmethanone, this table highlights related compounds for comparison.
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